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Compound of Interest

Compound Name: 4-Chloro-2-methoxybenzyl alcohol

CAS No.: 55685-75-1

Cat. No.: B3426949

Get Quote

This guide outlines the critical disposal protocols for 4-Chloro-2-methoxybenzyl alcohol
(CAS: 55685-75-1).[1][2][3] It is designed for researchers and lab managers who require

precise, actionable data without fluff.[1][3][4]

As a Senior Application Scientist, I emphasize that safe disposal is not just about compliance—

it is about chemical hygiene and cost-efficiency. This compound is a halogenated organic;

misclassification leads to significant surcharges in waste incineration and potential safety risks

if mixed with incompatible oxidizers.[2][5]

Chemical Profile & Hazard Identification
Before handling waste, you must validate the material's properties to select the correct waste

stream.[1][3][4][6]
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Property Specification Operational Implication

CAS Number 55685-75-1
Use for waste manifesting and

inventory tracking.[1][2][3]

Physical State Crystalline Solid (Pale cream)

Do not dispose of in sink

drains.[2][5] Requires solid

waste or solvent dissolution

protocols.[2][5]

Melting Point 44-52 °C

Low melting point; store waste

away from heat sources to

prevent phase change/leaking.

[2]

GHS Hazards

H315 (Skin Irrit.), H319 (Eye

Irrit.), H335 (Resp.[2][3][5][7]

Irrit.)

PPE Mandatory: Nitrile gloves,

safety goggles, and fume hood

use are non-negotiable.[1][3]

[4]

Reactivity
Incompatible with Oxidizers,

Acid Chlorides

Segregation Critical: Never mix

with Nitric Acid or Peroxides in

waste drums.[2][3]

Expert Insight: The presence of the chlorine atom at the para position and the methoxy group

makes this benzyl alcohol susceptible to oxidation.[2] Mixing this waste with strong oxidizers

(e.g., Chromic acid, Permanganates) can trigger exothermic reactions, evolving toxic chlorine

gas or causing container pressurization.[1][3][4]

Pre-Disposal: Segregation & Compatibility
Proper segregation is the single most effective way to reduce disposal costs and risk.[2][5]

Primary Stream:Halogenated Organic Waste.[2][5]
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Why? Waste contractors incinerate halogenated compounds at higher temperatures to

prevent the formation of dioxins.[2][5] Mixing this with non-halogenated solvents (which

are often used for fuel blending) forces the entire volume to be treated as expensive

halogenated waste.[2][5]

Prohibited Mixtures:

Do NOT mix with: Strong acids (H₂SO₄, HNO₃), strong bases (NaOH), or oxidizers.[1][3][4]

Do NOT mix with: Aqueous waste streams (unless the compound is already dissolved in a

water-miscible solvent, though this increases disposal volume/cost).[1][2][3][4]

Disposal Workflows
Scenario A: Disposal of Pure Solid (Expired or Excess
Stock)
Use this protocol for disposing of the solid compound directly from the original bottle or

weighing boats.[1][2]

Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar.[2]

Labeling: Affix a hazardous waste tag immediately.[2][5]

Constituents: "4-Chloro-2-methoxybenzyl alcohol, Solid."[1][2][3][4][8]

Hazard Checkbox: Toxic, Irritant.[1][3][4][5][7][9][10][11][12]

Transfer: Transfer the solid using a chemically resistant spatula.[2][5] Do not generate dust.

[2][5][11]

Sealing: Ensure the lid has a chemically resistant liner (Teflon/PTFE preferred).[2][5]

Storage: Place in the "Solid Hazardous Waste" satellite accumulation area.[2][5]

Scenario B: Disposal of Reaction Mixtures (Solutions)
Use this protocol if the compound is dissolved in solvents like Dichloromethane (DCM), Ethyl

Acetate, or Methanol.[1][3][4]
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Characterize the Solvent:

If solvent is Halogenated (e.g., DCM): Pour into the "Halogenated Solvent Waste" carboy.

[3][4]

If solvent is Non-Halogenated (e.g., Methanol): STOP. You must now treat the entire

mixture as Halogenated Waste because of the solute (4-Chloro-2-methoxybenzyl
alcohol).[1][2][3][4]

Transfer: Pour into the dedicated Halogenated Waste carboy (typically 20L HDPE).

Log It: Record the approximate concentration of the alcohol on the waste log. This is vital for

the disposal facility to determine BTU values and chlorine content.[2][5]

Decision Logic & Workflow Visualization
The following diagram illustrates the decision-making process for disposing of 4-Chloro-2-
methoxybenzyl alcohol to ensure compliance and safety.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://adem.alabama.gov/programs/land/landforms/hwcodes.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/product/b3426949/docs?utm_src=pdf-body#4-chloro-2-methoxybenzyl-alcohol-proper-disposal-procedures
https://www.benchchem.com/product/b3426949/docs?utm_src=pdf-body#4-chloro-2-methoxybenzyl-alcohol-proper-disposal-procedures
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=10654165&lang=EN
https://adem.alabama.gov/programs/land/landforms/hwcodes.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=10654165&lang=EN
https://deq.mt.gov/files/Land/hazwaste/documents/forms/EPA%20Hazardous%20Waste%20Codes.pdf
https://www.benchchem.com/product/b3426949/docs?utm_src=pdf-body#4-chloro-2-methoxybenzyl-alcohol-proper-disposal-procedures
https://www.benchchem.com/product/b3426949/docs?utm_src=pdf-body#4-chloro-2-methoxybenzyl-alcohol-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3426949?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation:
4-Chloro-2-methoxybenzyl alcohol

What is the physical state?

Solid Form
(Powder/Crystals)

Solid

In Solution
(Reaction Mixture)

Liquid

Dispose in
SOLID HAZARDOUS WASTE

Is the solvent
Halogenated?

Yes (e.g., DCM, Chloroform)

Yes

No (e.g., MeOH, EtOAc)

No

Dispose in
HALOGENATED SOLVENT WASTE

CRITICAL STEP:
Reclassify as Halogenated Waste

Merge Stream

Click to download full resolution via product page
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Caption: Decision matrix for segregating 4-Chloro-2-methoxybenzyl alcohol waste streams.

Note the critical reclassification step for non-halogenated solvents.

Emergency Procedures: Spill Cleanup
In the event of a benchtop spill, immediate action prevents contamination spread.[1][3][4]

Evacuate & Ventilate: If the spill is >50g or outside a hood, alert personnel and ventilate the

area.[2][5]

PPE Upgrade: Wear double nitrile gloves, lab coat, and safety goggles.[2][3][4]

Containment:

Solid Spill: Do not sweep dry dust (inhalation risk).[2][5] Cover with a damp paper towel or

use a HEPA vacuum designated for chemicals.[2][5]

Liquid Spill: Surround with absorbent pads or vermiculite.[2][5]

Decontamination: Clean the surface with soap and water.[2][5][9]

Disposal: Place all cleanup materials (pads, gloves, towels) into a clear plastic bag, seal it,

label it "Debris contaminated with 4-Chloro-2-methoxybenzyl alcohol," and place it in the

Solid Hazardous Waste bin.[1][3][4]

Regulatory Framework (US Focus)
RCRA Status: This compound is not explicitly P-listed or U-listed by the EPA [1].[2] However,

it is a characteristic hazardous waste if it exhibits toxicity or if the generator determines it

presents a hazard.[2][3][4]

Waste Code Assignment:

If pure: Often classified as Non-Regulated Hazardous Waste by federal standards but

regulated by state/local/institutional policy.[2][5]

If mixed with spent halogenated solvents (e.g., Methylene Chloride): Assign code F002

(Spent Halogenated Solvents) [2].[1][3]
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Drain Disposal:Strictly Prohibited. The compound is toxic to aquatic life and difficult to

remove in municipal water treatment.[2][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. wku.edu [wku.edu]

2. fishersci.se [fishersci.se]

3. adem.alabama.gov [adem.alabama.gov]

4. Waste Code [rcrainfo.epa.gov]

5. deq.mt.gov [deq.mt.gov]

6. campusoperations.temple.edu [campusoperations.temple.edu]

7. cdhfinechemical.com [cdhfinechemical.com]

8. chemimpex.com [chemimpex.com]

9. zoro.com [zoro.com]

10. sigmaaldrich.com [sigmaaldrich.com]

11. tcichemicals.com [tcichemicals.com]

12. fishersci.com [fishersci.com]

To cite this document: BenchChem. [4-Chloro-2-methoxybenzyl alcohol proper disposal
procedures]. BenchChem, [2026]. [Online PDF]. Available at:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=10654165&lang=EN
https://deq.mt.gov/files/Land/hazwaste/documents/forms/EPA%20Hazardous%20Waste%20Codes.pdf
https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=10654165&lang=EN
https://deq.mt.gov/files/Land/hazwaste/documents/forms/EPA%20Hazardous%20Waste%20Codes.pdf
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=10654165&lang=EN
https://www.benchchem.com/product/b3426949/docs?utm_src=pdf-body#4-chloro-2-methoxybenzyl-alcohol-proper-disposal-procedures
https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=10654165&lang=EN
https://deq.mt.gov/files/Land/hazwaste/documents/forms/EPA%20Hazardous%20Waste%20Codes.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3549393
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.benchchem.com/product/b3426949?utm_src=pdf-custom-synthesis#bc-rfq
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=10654165&lang=EN
https://adem.alabama.gov/programs/land/landforms/hwcodes.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://deq.mt.gov/files/Land/hazwaste/documents/forms/EPA%20Hazardous%20Waste%20Codes.pdf
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1604861633_4-MethoxyBenzylAlcohol-CASNO-105-13-5-MSDS.pdf
https://www.chemimpex.com/products/28645
https://www.zoro.com/static/cms/enhanced_pdf/ZQ_7nDhffv.PDF
https://www.sigmaaldrich.com/JP/ja/sds/aldrich/196037
https://www.tcichemicals.com/BE/en/sds/M1017_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC125760100&countryCode=US&language=en
https://www.benchchem.com/product/b3426949/docs#4-chloro-2-methoxybenzyl-alcohol-proper-disposal-procedures
https://www.benchchem.com/product/b3426949/docs#4-chloro-2-methoxybenzyl-alcohol-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3426949?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b3426949/docs#4-chloro-2-methoxybenzyl-alcohol-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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